Cas no 1805314-29-7 (5-(Difluoromethyl)-2-iodo-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-nitropyridine
• CAS No: 1805314-29-7
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4847337
• Update Time: 2025-06-11

5-(Difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-5(8)3-1-4(11(12)13)6(9)10-2-3/h1-2,5H
• InChI Key： MSFWQEZFHGIOSR-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 5-(Difluoromethyl)-2-iodo-3-nitropyridine

Introduction to 5-(Difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805314-29-7)

5-(Difluoromethyl)-2-iodo-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805314-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of both an iodo substituent and a difluoromethyl group makes this molecule particularly intriguing, as these functional groups can significantly influence its reactivity and potential biological activity.

The difluoromethyl group, a key feature of this compound, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been extensively explored in the development of small-molecule inhibitors and activators targeting various biological pathways. In contrast, the iodo substituent serves as a valuable handle for further chemical manipulation, enabling researchers to employ palladium-catalyzed cross-coupling reactions to introduce additional functionalities. Such transformations are crucial for constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of 5-(Difluoromethyl)-2-iodo-3-nitropyridine. For instance, modern catalytic systems have enabled more efficient and scalable preparations of this compound, reducing the need for harsh conditions or hazardous reagents. These improvements align with the broader trend toward greener chemistry, where sustainability and safety are prioritized alongside efficiency. The ability to synthesize this compound with high yield and purity has opened new avenues for its application in drug discovery programs.

In the realm of medicinal chemistry, 5-(Difluoromethyl)-2-iodo-3-nitropyridine has been investigated as a building block for novel therapeutic entities. Its nitro group can be reduced to an amine, allowing for the introduction of pharmacophoric elements such as hydrogen bond donors or acceptors. Additionally, the electron-withdrawing nature of both the nitro group and the difluoromethyl moiety can modulate the electronic properties of the pyridine core, influencing interactions with biological targets. Such tunability makes this compound a valuable asset in structure-activity relationship (SAR) studies.

One particularly noteworthy area of research involves the exploration of 5-(Difluoromethyl)-2-iodo-3-nitropyridine as a precursor to kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. By leveraging palladium-catalyzed C-C bond-forming reactions, researchers have successfully incorporated this compound into molecules designed to modulate kinase activity. Preliminary studies suggest that derivatives of this scaffold exhibit promising inhibitory effects against certain kinases, warranting further investigation into their potential as lead compounds.

The agrochemical sector has also shown interest in 5-(Difluoromethyl)-2-iodo-3-nitropyridine, recognizing its potential as an intermediate in the synthesis of novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in plants, offering possibilities for developing more effective and selective crop protection agents. As global food security remains a pressing concern, innovations in agrochemicals are essential, and compounds like this one may play a pivotal role in addressing emerging challenges.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-iodo-3-nitropyridine exemplifies the importance of functional group diversity in molecular design. The combination of an iodine atom and a nitro group provides multiple opportunities for further derivatization, allowing chemists to tailor properties such as solubility, lipophilicity, and bioavailability. These factors are critical determinants of a molecule's pharmacokinetic profile and overall therapeutic potential. Consequently, research into this compound continues to evolve, driven by both academic curiosity and industrial demand.

The growing interest in fluorinated compounds has further amplified the relevance of 5-(Difluoromethyl)-2-iodo-3-nitropyridine. Fluoroatoms are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. The presence of two fluorine atoms in this compound enhances its fluorinated character, making it an attractive candidate for exploring fluorine-mediated effects on biological activity. Such investigations may uncover novel mechanisms of action or enhance existing therapeutic strategies.

In conclusion,5-(Difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805314-29-7) represents a versatile intermediate with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features—specifically the difluoromethyl group and the iodo substituent—make it a valuable tool for synthetic chemists seeking to develop innovative molecular architectures. As research progresses，this compound is likely to continue playing a significant role in advancing drug discovery efforts worldwide.